1-(3,4-Dimethylphenyl)-4-[3-(trifluoromethyl)phenoxy]phthalazine

• IUPAC Name: 1-(3,4-dimethylphenyl)-4-[3-(trifluoromethyl)phenoxy]phthalazine
• InChI: InChI=1S/C23H17F3N2O/c1-14-10-11-16(12-15(14)2)21-19-8-3-4-9-20(19)22(28-27-21)29-18-7-5-6-17(13-18)23(24,25)26/h3-13H,1-2H3
• InChI Key: JUPLHOWUAMMWJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)OC4=CC=CC(=C4)C(F)(F)F)C
• Molecular Formula: C23H17F3N2O
• Molecular Weight: 394.4 g/mol

Description

1-(3,4-Dimethylphenyl)-4-[3-(trifluoromethyl)phenoxy]phthalazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by the name "PD-168077" and has been found to have a range of interesting properties that make it a promising candidate for further investigation.

Mechanism Of Action

The mechanism of action of 1-(3,4-Dimethylphenyl)-4-[3-(trifluoromethyl)phenoxy]phthalazine is complex and not fully understood. However, it is thought to act as a modulator of various receptors in the brain, including the dopamine D2 receptor and the sigma-1 receptor. This compound has also been found to have an affinity for the serotonin 5-HT2B receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(3,4-Dimethylphenyl)-4-[3-(trifluoromethyl)phenoxy]phthalazine are still being studied. However, this compound has been found to have a range of interesting effects on the brain and other organs, including its ability to modulate the release of various neurotransmitters and hormones.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 1-(3,4-Dimethylphenyl)-4-[3-(trifluoromethyl)phenoxy]phthalazine in lab experiments is its ability to modulate the activity of various receptors in the brain. This makes it a useful tool for studying the role of these receptors in various physiological and pathological processes. However, there are also some limitations to using this compound, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are many potential future directions for research on 1-(3,4-Dimethylphenyl)-4-[3-(trifluoromethyl)phenoxy]phthalazine. Some possible areas of investigation include its role in the regulation of various physiological processes, its potential as a therapeutic agent for various neurological and psychiatric disorders, and its use as a tool for studying the mechanisms of various receptors in the brain. Further research is needed to fully understand the potential of this compound and its applications in scientific research.

Synthesis Methods

The synthesis of 1-(3,4-Dimethylphenyl)-4-[3-(trifluoromethyl)phenoxy]phthalazine is a complex process that involves several steps. The first step is the preparation of 3-(trifluoromethyl)phenol, which is then reacted with 1-(3,4-dimethylphenyl)piperazine to form the intermediate product. This intermediate is then reacted with phthalic anhydride to form the final product.

Scientific Research Applications

1-(3,4-Dimethylphenyl)-4-[3-(trifluoromethyl)phenoxy]phthalazine has been studied for its potential applications in a range of scientific fields, including neuroscience, pharmacology, and toxicology. This compound has been found to have a range of interesting properties, including its ability to interact with various receptors in the brain and modulate their activity.